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Compound of Interest

Compound Name: 3,4-Dichloro-1-butene

Cat. No.: B1205564

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the gas phase chlorination of 1,3-butadiene, a
critical process in the synthesis of various industrial intermediates, including precursors for
chloroprene-based synthetic rubbers.

Introduction

The gas phase chlorination of 1,3-butadiene is an addition reaction that primarily yields a
mixture of 3,4-dichloro-1-butene and 1,4-dichloro-2-butene (both cis and trans isomers). This
process is a cornerstone of the industrial production of chloroprene.[1][2] The reaction is highly
exothermic and is typically carried out at elevated temperatures in a tubular or adiabatic
reactor.[3][4] Precise control of reaction parameters is crucial to maximize the yield of the
desired dichlorobutene isomers and minimize the formation of higher chlorinated byproducts. A
large excess of butadiene is generally used to control the reaction temperature and improve
selectivity.[4]

Reaction Pathway and Mechanism

The reaction proceeds via a free-radical mechanism. Chlorine atoms add to the conjugated
diene system of butadiene, leading to the formation of different isomeric dichlorobutenes. The
primary products are a result of 1,2-addition (forming 3,4-dichloro-1-butene) and 1,4-addition
(forming 1,4-dichloro-2-butene).
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Caption: Reaction pathway for the gas phase chlorination of butadiene.

Quantitative Data Summary

The following table summarizes typical reaction conditions and outcomes for the gas phase
chlorination of butadiene, synthesized from various industrial patents and literature.
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Parameter Value Reference
Reactants 1,3-Butadiene, Chlorine [4]
Phase Gas/Vapor [4]

90°C - 250°C (up to 300°C in
Temperature [4115]
some processes)

Pressure 1-7bar

Butadiene:Chlorine Molar 5:1to 50:1 (typically 8:1 to 4]
Ratio 30:1)

Reactor Type Tubular or Adiabatic [3114]

Overall Yield of

_ ~91-92% [3]
Dichlorobutenes

52% 3,4-dichloro-1-butene, 6%
cis-1,4-dichloro-2-butene, 42%  [6]

trans-1,4-dichloro-2-butene

Product Composition (Vapor
Phase at 100°C)

Experimental Protocol

This protocol describes a continuous process for the vapor phase chlorination of butadiene in a
tubular reactor.

4.1. Materials and Equipment

o 1,3-Butadiene (gas)

e Chlorine (gas)

¢ Nitrogen (for purging)

e Tubular reactor (e.g., constructed from nickel or other corrosion-resistant material)
» Vaporizers for butadiene and chlorine

» Mass flow controllers for precise gas delivery
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Pre-heater for reactant gases

Condenser and collection system for products

Scrubber for waste gases

Gas chromatograph (GC) for product analysis

4.2. Experimental Workflow
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Caption: Experimental workflow for continuous gas phase chlorination.
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4.3. Procedure

e System Purge: Purge the entire reactor system, including all gas lines, with dry nitrogen to
remove air and moisture. The presence of oxygen can lead to the formation of unstable
peroxides.

o Reactant Preparation: Vaporize liquid 1,3-butadiene and chlorine in separate vaporizers.

¢ Reactant Feed: Using mass flow controllers, introduce the gaseous butadiene and chlorine
streams into a pre-heater. A large excess of butadiene should be used, with a molar ratio of
butadiene to chlorine between 8:1 and 30:1.[4]

e Pre-heating: Heat the combined gas stream to a temperature of 70-175°C before it enters
the reactor.[4]

e Chlorination Reaction: Pass the pre-heated gas mixture through the tubular reactor. Maintain
the reactor temperature between 90°C and 250°C. The exothermic nature of the reaction will
contribute to the heat profile. In some process variations, additional cold butadiene may be
injected at points along the reactor to help control the temperature.[4]

e Product Quenching and Collection: Rapidly cool the effluent gas stream from the reactor in a
condenser. The dichlorobutene products will condense and be collected in a cooled vessel.
Unreacted butadiene can be recovered and recycled.

e Waste Gas Treatment: Pass the non-condensable gases, including any unreacted chlorine
and HCI byproduct, through a scrubber containing a suitable neutralizing agent (e.g., sodium
hydroxide solution) before venting.

e Product Analysis: Analyze the collected liquid product using gas chromatography (GC) to
determine the isomeric ratio of dichlorobutenes and the overall yield.

Post-Reaction Processing

The product mixture from the chlorination reaction is typically subjected to further processing.
The 1,4-dichloro-2-butene isomer is often catalytically isomerized to 3,4-dichloro-1-butene by
heating the mixture to 60-120°C.[1] This is a crucial step as 3,4-dichloro-1-butene is the direct
precursor for the production of chloroprene via dehydrochlorination.[1][2]
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Safety Considerations

o Toxicity: 1,3-Butadiene is a carcinogen, and chlorine gas is highly toxic and corrosive. All
operations should be conducted in a well-ventilated fume hood or a closed system.

o Explosion Hazard: Butadiene can form explosive mixtures with air. Ensure the system is free
of oxygen.

o Exothermic Reaction: The reaction is highly exothermic and can lead to a runaway reaction if
not properly controlled. Ensure adequate temperature monitoring and control.

o Corrosion: Chlorine and hydrogen chloride (a potential byproduct) are corrosive. All
equipment should be constructed from corrosion-resistant materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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